Cas no 501903-15-7 (5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine)
501903-15-7 structure
Product Name:5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine
CAS No:501903-15-7
MF:C12H15N3O
MW:217.267002344131
CID:1017565
Update Time:2023-08-02
5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazol-3-amine,5-(5-ethyl-2-methoxyphenyl)-(9CI)
- 5-(5-ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine
- BB 0249357
- 5-(5-Ethyl-2-methoxy-phenyl)-2H-pyrazol-3-yl amine
- 5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine
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- Inchi: 1S/C12H15N3O/c1-3-8-4-5-11(16-2)9(6-8)10-7-12(13)15-14-10/h4-7H,3H2,1-2H3,(H3,13,14,15)
- InChI Key: YCYIDNQOVDYLLE-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(CC)=CC=1C1=CC(N)=NN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Topological Polar Surface Area: 63.9
5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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